(1S,2R,6R,10R,14R,15R,18S,23R)-14-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione
(1S,2R,6R,10R,14R,15R,18S,23R)-14-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione
Sevedindione is an antiarrhythmic, belonging to a novel structural class of antiarrhythmics. Steroid alkaloid, from plants of the Liliaceae family Sevedindione presents an antiarrhythmic activity on arrhythmias caused by Aconitine. The effective dose on rats and dogs is 3-10 mg/kg. In some experiments, it can be observed an increase of the hypotensive activity due to vagal nerve stimulation during 30-90 mn.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196743
InChI:
SMILES:
Molecular Formula:
C27H41NO3
Molecular Weight:
427.62 g/mol
(1S,2R,6R,10R,14R,15R,18S,23R)-14-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione
CAS No.:
VCID: VC0196743
Molecular Formula: C27H41NO3
Molecular Weight: 427.62 g/mol
Purity: 95 % (TLC, mass spectrometry, NMR)
* For research use only. Not for human or veterinary use.
![(1S,2R,6R,10R,14R,15R,18S,23R)-14-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione -](/images/no_structure.jpg)
Description | Sevedindione is an antiarrhythmic, belonging to a novel structural class of antiarrhythmics. Steroid alkaloid, from plants of the Liliaceae family Sevedindione presents an antiarrhythmic activity on arrhythmias caused by Aconitine. The effective dose on rats and dogs is 3-10 mg/kg. In some experiments, it can be observed an increase of the hypotensive activity due to vagal nerve stimulation during 30-90 mn. |
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Product Name | (1S,2R,6R,10R,14R,15R,18S,23R)-14-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosane-17,20-dione |
Molecular Formula | C27H41NO3 |
Molecular Weight | 427.62 g/mol |
Purity | 95 % (TLC, mass spectrometry, NMR) |
Reference | - Samikov et al., Chem. Nat. Comp. (1977). 5:673 |
PubChem Compound | 6419920 |
Last Modified | Jul 20 2023 |
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